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Compound of Interest

Compound Name: Acetylthiocholine iodide

Cat. No.: B109046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetylthiocholine iodide (ATCI) is a synthetic quaternary ammonium compound that serves

as a crucial tool in neuroscience research and drug development.[1] It is a structural analog of

the endogenous neurotransmitter acetylcholine, with the key difference being the substitution of

the ester oxygen with a sulfur atom, forming a thioester bond.[2] This modification makes it a

valuable substrate for the enzyme acetylcholinesterase (AChE), the primary enzyme

responsible for the hydrolysis of acetylcholine in the synaptic cleft.[3][4] Furthermore,

acetylthiocholine iodide also functions as an agonist for nicotinic acetylcholine receptors

(nAChRs), a family of ligand-gated ion channels involved in a wide array of physiological

processes.[4][5] This dual functionality allows for its application in the colorimetric

determination of AChE activity and in the study of nAChR-mediated signaling pathways.[1][6]

Chemical and Physical Properties
Acetylthiocholine iodide is a white crystalline powder that is soluble in water and ethanol.[3]

Its chemical and physical properties are summarized in the table below.
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Property Value References

Molecular Formula C7H16INOS [3]

Molecular Weight 289.18 g/mol [3][6][7]

CAS Number 1866-15-5 [3][4][6]

Appearance White crystalline powder [3]

Melting Point 205-210 °C [3][8]

Solubility
Water: 100 mg/mLEthanol:

SolubleDMSO: 58 mg/mL
[3][9][10]

Stability

A 0.075M solution in 0.1M

phosphate buffer (pH 8.0) is

stable for 10-15 days when

refrigerated. Should be stored

away from light.

[3]

Storage Temperature 2-8°C [6][9]

Core Applications
Substrate for Acetylcholinesterase Activity Assays
The most prominent application of acetylthiocholine iodide is as a substrate in the Ellman's

assay, a simple and robust method for quantifying acetylcholinesterase activity.[8] In this assay,

AChE hydrolyzes acetylthiocholine to produce thiocholine and acetate.[8] The liberated

thiocholine, which contains a free sulfhydryl group, reacts with 5,5'-dithiobis-(2-nitrobenzoic

acid) (DTNB), also known as Ellman's reagent.[8] This reaction produces the yellow-colored 5-

thio-2-nitrobenzoate (TNB) anion, which can be quantified spectrophotometrically by measuring

its absorbance at 412 nm.[2][8] The rate of TNB formation is directly proportional to the AChE

activity in the sample.[8]

Agonist of Nicotinic Acetylcholine Receptors
Acetylthiocholine iodide also acts as an agonist of nicotinic acetylcholine receptors

(nAChRs).[4][5] nAChRs are ligand-gated ion channels that are crucial for synaptic

transmission in the central and peripheral nervous systems.[11] Upon binding of an agonist like
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acetylthiocholine, the nAChR undergoes a conformational change, opening a channel that is

permeable to cations, including sodium (Na+), potassium (K+), and calcium (Ca2+).[4][12] The

influx of these ions leads to depolarization of the cell membrane and the initiation of

downstream signaling cascades.[4][6]

Key Experimental Protocols
Ellman's Assay for Acetylcholinesterase Activity
This protocol outlines the determination of acetylcholinesterase activity using

acetylthiocholine iodide and DTNB.

Materials:

Acetylthiocholine iodide (ATCI)

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

Phosphate Buffer (0.1 M, pH 8.0)

Acetylcholinesterase (AChE) enzyme or sample containing AChE

96-well microplate

Microplate reader capable of measuring absorbance at 412 nm

Procedure:

Reagent Preparation:

Prepare a stock solution of DTNB (e.g., 10 mM) in phosphate buffer.

Prepare a stock solution of acetylthiocholine iodide (e.g., 10 mM) in deionized water.

Prepare the reaction buffer: 0.1 M phosphate buffer, pH 8.0.

Assay Setup (in a 96-well plate):
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Blank: Add 150 µL of phosphate buffer, 5 µL of DTNB stock solution, and 2 µL of deionized

water (in place of substrate).

Control (Spontaneous Hydrolysis): Add 150 µL of phosphate buffer, 5 µL of DTNB stock

solution, and 2 µL of acetylthiocholine iodide stock solution.

Sample: Add 150 µL of the sample containing AChE, 5 µL of DTNB stock solution, and 2

µL of acetylthiocholine iodide stock solution.

Incubation and Measurement:

Mix the contents of the wells thoroughly.

Incubate the plate at room temperature for a defined period (e.g., 10-30 minutes),

protected from light.[13]

Measure the absorbance at 412 nm at multiple time points to determine the rate of the

reaction.

Calculation of AChE Activity:

The rate of change in absorbance is proportional to the AChE activity.

The activity can be calculated using the Beer-Lambert law and the molar extinction

coefficient of TNB, which is 14,150 M⁻¹cm⁻¹.[2]
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Figure 1. Experimental workflow for the Ellman's assay.

Signaling Pathways
Acetylcholinesterase Catalytic Mechanism
The hydrolysis of acetylthiocholine by acetylcholinesterase proceeds via a well-characterized

catalytic triad in the enzyme's active site, composed of serine, histidine, and glutamate

residues.[3][4][10]

Acylation: The serine hydroxyl group, activated by the histidine residue, performs a

nucleophilic attack on the carbonyl carbon of acetylthiocholine.[6][10] This forms a

tetrahedral intermediate that collapses, leading to the acylation of the serine residue and the

release of thiocholine.[6]

Deacylation: A water molecule, activated by the histidine residue, attacks the acetylated

serine.[4][10] This regenerates the active serine residue and releases acetate, completing

the catalytic cycle.[4]
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Figure 2. Acetylcholinesterase catalytic mechanism.

Nicotinic Acetylcholine Receptor (nAChR) Signaling
Activation of nAChRs by acetylthiocholine iodide initiates a cascade of intracellular events,

primarily driven by the influx of calcium ions.[6] This can lead to the activation of several

downstream signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are

involved in cell survival, proliferation, and differentiation.[7][12]

nAChR Activation and Calcium Influx: Binding of acetylthiocholine to the nAChR opens the

ion channel, leading to a direct influx of Ca2+.[6] This initial influx can also trigger the

opening of voltage-gated calcium channels (VGCCs), further increasing intracellular calcium

concentrations.[1][14]
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Calcium-Induced Calcium Release (CICR): The rise in intracellular calcium can stimulate the

release of calcium from intracellular stores, such as the endoplasmic reticulum, through

ryanodine receptors and IP3 receptors.[1][6]

Activation of Downstream Kinases: The elevated intracellular calcium acts as a second

messenger, activating various protein kinases, including:

PI3K/Akt Pathway: This pathway is crucial for promoting cell survival and inhibiting

apoptosis.[7][10]

MAPK/ERK Pathway: This pathway is involved in regulating cell proliferation,

differentiation, and gene expression.[4][12]
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Figure 3. nAChR downstream signaling cascade.

Safety and Handling
Acetylthiocholine iodide is classified as toxic if swallowed or in contact with skin.[7] It can

also cause skin and serious eye irritation, and may cause respiratory irritation.[7]
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Hazard Statement GHS Classification

H301: Toxic if swallowed Acute toxicity, oral (Category 3)

H311: Toxic in contact with skin Acute toxicity, dermal (Category 3)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity — single exposure

(Category 3), Respiratory tract irritation

Personal Protective Equipment (PPE):

Respiratory Protection: Dust mask type N95 (US) or equivalent.

Hand Protection: Compatible chemical-resistant gloves.

Eye Protection: Chemical safety goggles.

Skin and Body Protection: Laboratory coat.

Conclusion
Acetylthiocholine iodide is an indispensable reagent in the fields of neuroscience and

pharmacology. Its utility as a substrate for quantifying acetylcholinesterase activity via the

Ellman's assay is well-established and widely practiced. Furthermore, its role as an agonist for

nicotinic acetylcholine receptors provides a valuable tool for investigating the intricate signaling

pathways that govern neuronal function and cellular responses. A thorough understanding of its

chemical properties, experimental applications, and the underlying biochemical mechanisms is

paramount for researchers and drug development professionals seeking to unravel the

complexities of the cholinergic system and develop novel therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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